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Compound of Interest

Compound Name: 5-(2-Chlorophenyl)pentanoic acid

CAS No.: 100126-82-7

Cat. No.: B599978

Get Quote

An In-depth Technical Guide to the Safe Handling of 5-(2-Chlorophenyl)pentanoic Acid

Preamble: A Note on Scientific Diligence
This document provides a comprehensive guide to the safe handling, storage, and emergency

procedures for 5-(2-Chlorophenyl)pentanoic acid. As a Senior Application Scientist, my

primary objective is to synthesize technical data with practical, field-proven insights to ensure

the highest standards of laboratory safety. It is critical to note that while this compound is

available for research purposes, a comprehensive, peer-reviewed toxicological profile is not

extensively documented in public databases. Therefore, this guide has been constructed by

applying established principles of chemical safety and by extrapolating data from structurally

analogous compounds, including other chlorinated phenylalkanoic acids. This approach

ensures a robust and cautious safety protocol. Researchers must treat this compound with the

diligence afforded to all novel chemical entities, assuming potential hazards until proven

otherwise.
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Section 1: Compound Profile and Hazard
Identification
5-(2-Chlorophenyl)pentanoic acid is a halogenated carboxylic acid. Its structure suggests

potential utility as a building block or intermediate in pharmaceutical and materials science

research. The presence of a chlorinated aromatic ring and a carboxylic acid moiety dictates its

primary chemical reactivity and its likely toxicological profile.

Based on data from similar chemical structures, 5-(2-Chlorophenyl)pentanoic acid is

anticipated to be an irritant.[1] The Globally Harmonized System (GHS) classification is inferred

to be as follows:

Hazard Class
GHS Hazard
Code

Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation
Warning

GHS07

(Exclamation

Mark)

Serious Eye

Damage/Irritation
H319

Causes serious

eye irritation
Warning

GHS07

(Exclamation

Mark)

Specific Target

Organ Toxicity

(Single

Exposure)

H335

May cause

respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

These classifications are based on the expected properties of chlorinated organic acids and

are supported by the safety data sheets of related compounds.[1] The primary risks during

handling are associated with direct contact (skin, eyes) and inhalation of dust or aerosols.

Physical and Chemical Properties
Quantitative data for the target molecule is sparse. The table below includes data for the

closely related isomer, 5-(3-chlorophenyl)pentanoic acid, to provide researchers with an

approximate understanding of its physical characteristics.
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Property
Value (for 5-(3-
chlorophenyl)pentanoic
acid)

Source

Molecular Formula C11H13ClO2 [2]

Molecular Weight 212.67 g/mol [2]

Physical Form Solid

Melting Point 56-58 °C [2]

Density ~1.19 g/cm³ (Predicted) [2]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions

Section 2: Proactive Safety and Handling Protocols
A proactive approach to safety is paramount. The following protocols are designed as a self-

validating system to minimize exposure and mitigate risk.

Engineering Controls: The First Line of Defense
The causality behind using specific engineering controls is to contain the chemical at the

source, preventing it from entering the general laboratory environment.

Chemical Fume Hood: All weighing and handling of solid 5-(2-Chlorophenyl)pentanoic
acid and any procedures involving its solutions must be performed in a certified chemical

fume hood. This is non-negotiable. The rationale is to control and exhaust any fine dust

particulates or potential vapors, directly addressing the respiratory irritation hazard (H335).[1]

[3]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any

fugitive emissions.[1][4] Accessible safety shower and eye wash stations are mandatory in

any area where this chemical is handled.[1][5]

Personal Protective Equipment (PPE): The Last Barrier
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PPE is not a substitute for robust engineering controls but serves as the final barrier between

the researcher and the chemical. The choice of PPE is dictated by the identified hazards of skin

and eye irritation.[6][7]

Protection Type Specification
Rationale and Best
Practices

Eye Protection

Chemical safety goggles with

side-shields conforming to

EN166 or OSHA 29 CFR

1910.133 standards.

Standard safety glasses are

insufficient. Goggles provide a

seal around the eyes, offering

superior protection from

splashes and airborne dust.[1]

[6]

Hand Protection
Nitrile or other chemically

resistant gloves.

Gloves must be inspected for

integrity before each use.

Handle with gloves and use a

proper removal technique

(without touching the glove's

outer surface) to avoid skin

contact. Dispose of

contaminated gloves after use.

[8]

Skin and Body Protection

A full-length laboratory coat,

closed-toed shoes, and long

pants.

This prevents incidental skin

contact from spills or splashes.

For larger quantities, an

impervious apron may be

warranted.[5][6]

Respiratory Protection

Generally not required if work

is conducted within a certified

fume hood.

If engineering controls fail or

for emergency response, a

NIOSH-approved respirator

with particulate filters (N95 or

P1) should be used.[9]

Section 3: Storage and Disposal
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Conditions for Safe Storage
The integrity of a chemical is directly related to its storage conditions. Improper storage can

lead to degradation, reaction with contaminants, and compromised experimental results.

Container: Keep the container tightly sealed to prevent moisture ingress and contamination.

[1][10]

Environment: Store in a cool, dry, and well-ventilated area.[1][6]

Incompatibilities: Keep away from direct sunlight, heat, and sources of ignition.[1] Store

separately from strong oxidizing agents, strong bases, and amines, with which it may react

exothermically.[11]

Waste Disposal Protocol
Disposal must be conducted in accordance with all federal, state, and local environmental

regulations.

Classification: This material should be treated as hazardous chemical waste.

Containment: Collect waste material in a clearly labeled, sealed container. Do not mix with

other waste streams unless compatibility is confirmed.

Disposal Route: The waste must be disposed of through a licensed hazardous waste

disposal company.[6][12] Under no circumstances should this chemical be disposed of down

the drain or in general waste.[9][13]

Section 4: Emergency Management
Preparedness is key to effective emergency response. All personnel must be familiar with these

procedures before beginning work.

First Aid Measures
The immediate actions taken after an exposure can significantly impact the outcome.
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Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide

respiratory support and seek immediate medical attention.[1][4]

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area

thoroughly with soap and large amounts of water for at least 15 minutes. If skin irritation

occurs or persists, seek medical attention.[4][6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open to ensure thorough rinsing.[1][6] Remove contact lenses if

present and easy to do.[1] Seek immediate medical attention from an ophthalmologist.[4]

Ingestion: Do NOT induce vomiting.[1] Wash out the mouth with water and have the

conscious person drink 200-300 ml of water.[4] Call a physician or poison control center

immediately.[4]

Spill Response Protocol
A spill represents a significant, acute exposure risk. The response must be systematic and

calm.

Assess the Situation: Evacuate all non-essential personnel from the immediate area.[1]

Control Ignition Sources: If the material is in a solvent, turn off all potential ignition sources.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment (Small Spill): For a small spill of solid material, carefully sweep it up using a

dustpan and brush or a HEPA-filtered vacuum. Avoid creating dust.[9][14] Place the material

into a sealed, labeled container for hazardous waste disposal.

Containment (Large Spill): For a larger spill, cover with an inert absorbent material like

vermiculite, diatomite, or sand.[1][15] Once absorbed, scoop the material into a suitable

container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol),

followed by soap and water.[1]
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Disposal: All contaminated materials (absorbent, gloves, etc.) must be disposed of as

hazardous waste.

Section 5: Visualization of Key Workflows
To enhance clarity and ensure procedural adherence, the following workflows are presented in

a visual format.
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Phase 1: Pre-Experimental Planning

Phase 2: Control Implementation

Review Available Data
(SDS of Analogous Compounds)

Identify Potential Hazards
(Irritation: Skin, Eye, Respiratory)

Assess Exposure Routes
(Inhalation, Dermal Contact, Ingestion)

Select Engineering Controls
(Fume Hood, Ventilation)

Determine Required PPE
(Goggles, Gloves, Lab Coat)

Review Emergency Procedures
(Spill Kit, Eyewash, First Aid)

Proceed with Experiment

Click to download full resolution via product page

Caption: Pre-Experiment Risk Assessment Workflow.
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Spill Detected

Assess Situation
(Size, Location, Hazards)

Evacuate Area
Alert Personnel

Small & Controllable?

Don Appropriate PPE

Yes

Activate Emergency Response
(Call Safety Officer)

No

Contain Spill
(Absorbent Material)

Collect Waste
(Into Sealed Container)

Decontaminate Area
& Equipment

Dispose of all materials
as Hazardous Waste

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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